Cas no 94269-04-2 (Phenol, 2,4,6-triiodo-,copper(2+) salt (2:1))

• Product Name: Phenol, 2,4,6-triiodo-,copper(2+) salt (2:1)
• CAS No: 94269-04-2
• MF: C₆H₃CuI₃O
• MW: 535.346840143204
• CID: 816530
• PubChem ID: 54602337
• Update Time: 2025-04-19

Phenol, 2,4,6-triiodo-,copper(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4,6-triiodo-,copper(2+) salt (2:1)
• copper,2,4,6-triiodophenol
• 94269-04-2
• NSC5722
• NSC-5722
• DTXSID00713320
• copper;2,4,6-triiodophenol

• Inchi： 1S/C6H3I3O.Cu/c7-3-1-4(8)6(10)5(9)2-3;/h1-2,10H;/q;+2
• InChI Key： VMCZKCFJHVRZIQ-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1O)I)I.[Cu+2]

Computed Properties

• Exact Mass: 534.6614g/mol
• Monoisotopic Mass: 534.6614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų